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Compound of Interest

Compound Name: 1-Bromo-2-chloroethane

Cat. No.: B052838

An In-Depth Technical Guide to 1-Bromo-2-
chloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, safety information, and experimental protocols associated with 1-Bromo-2-
chloroethane (CAS No. 107-04-0). The information is intended to support researchers,

scientists, and professionals in drug development in the safe handling, use, and management
of this compound.

Chemical Identification and Properties

1-Bromo-2-chloroethane is a dihalogenated ethane with the molecular formula C2H4BrCI.[1] It
is a colorless liquid with a characteristic sweet, chloroform-like odor.[1][2] This compound is
primarily used as a solvent and an intermediate in organic synthesis.[2]

Physical and Chemical Properties

The key physical and chemical properties of 1-Bromo-2-chloroethane are summarized in the
table below.
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Property Value Source
Molecular Formula C2Ha4BrCl [1112]
Molecular Weight 143.41 g/mol [1]
Appearance Clear, colorless liquid [11[2]
Odor Sweet, chloroform-like [1112]
Boiling Point 106-108 °C [3]
Melting Point -16.6 °C

Density 1.723 g/mL at 25 °C

Slightly soluble in water;

Solubility soluble in ethanol, ether, and [1]
chloroform

Vapor Pressure 32.6 mmHg at 25°C

Refractive Index 1.4884 at 20°C [2]

Hazard Identification and Toxicological Information

1-Bromo-2-chloroethane is classified as a hazardous substance. It is toxic if swallowed,
harmful in contact with skin or if inhaled, and causes skin and eye irritation.[1] Prolonged or
repeated exposure may have adverse health effects, and it is suspected of causing genetic
defects and cancer.[1]

GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pharm.sinocurechem.com/chemical-properties-synthesis-and-applications-of-1-bromo-2-chloroethane-a-comprehensive-review/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0757436.htm
https://pharm.sinocurechem.com/chemical-properties-synthesis-and-applications-of-1-bromo-2-chloroethane-a-comprehensive-review/
https://pharm.sinocurechem.com/chemical-properties-synthesis-and-applications-of-1-bromo-2-chloroethane-a-comprehensive-review/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0757436.htm
https://pharm.sinocurechem.com/chemical-properties-synthesis-and-applications-of-1-bromo-2-chloroethane-a-comprehensive-review/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0757436.htm
https://wap.guidechem.com/encyclopedia/1-bromo-2-chloroethane-dic1986.html
https://pharm.sinocurechem.com/chemical-properties-synthesis-and-applications-of-1-bromo-2-chloroethane-a-comprehensive-review/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0757436.htm
https://www.benchchem.com/product/b052838?utm_src=pdf-body
https://pharm.sinocurechem.com/chemical-properties-synthesis-and-applications-of-1-bromo-2-chloroethane-a-comprehensive-review/
https://pharm.sinocurechem.com/chemical-properties-synthesis-and-applications-of-1-bromo-2-chloroethane-a-comprehensive-review/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation
o H341: Suspected of causing
Germ Cell Mutagenicity 2 _
genetic defects
Carcinogenicity 1B H350: May cause cancer
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

: f Toxicoloaical

Test Species Route Result

LD50 Rat Oral 64 mg/kg

. L Bacterial and _
Genotoxicity in vitro ) Mutagenic
mammalian cells

DNA Damage Mouse Intraperitoneal Observed in liver cells

Note: The genotoxicity of 1-Bromo-2-chloroethane is enhanced by metabolic activation,
suggesting that its metabolites are DNA-reactive.[4]

Experimental Protocols
Synthesis of 1-Bromo-2-chloroethane

A common laboratory-scale synthesis of 1-Bromo-2-chloroethane involves the reaction of 2-
chloroethanol with phosphorus tribromide.[3]
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Materials:

2-Chloroethanol

e Phosphorus tribromide (PBr3)

e 5% Sodium hydroxide (NaOH) solution

e Anhydrous sodium carbonate (Naz2COs)

e Reaction flask

 Stirring apparatus

e Cooling bath

o Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

In a reaction flask cooled with a water bath, add 2-chloroethanol.

o While stirring, gradually add phosphorus tribromide, maintaining the reaction temperature
between 20-30°C.[3]

» After the addition is complete, continue stirring at room temperature for 30 minutes.[3]

o Heat the mixture to reflux for 1 hour.[3]

e Cool the reaction mixture.

e Wash the crude product with a 5% sodium hydroxide solution, followed by water until the
agueous layer is neutral.[3]

o Separate the organic layer and dry it over anhydrous sodium carbonate.[3]
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» Purify the crude product by fractional distillation, collecting the fraction at 106-108°C.[3]

Purification of 1-Bromo-2-chloroethane

For high-purity applications, commercial 1-Bromo-2-chloroethane can be further purified.

Procedure:

Wash the commercial product with concentrated sulfuric acid.

Follow with a wash of distilled water.

Neutralize with a dilute solution of sodium carbonate.

Dry the product with calcium chloride.

Fractionally distill the dried product.

Handling, Storage, and Disposal
Safe Handling

Due to its hazardous nature, 1-Bromo-2-chloroethane should be handled with strict safety
precautions.

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Avoid contact with skin and eyes.
e Do not inhale vapors.

o Keep away from heat, sparks, and open flames.

Storage

Store 1-Bromo-2-chloroethane in a tightly closed container in a cool, dry, and well-ventilated
area. Keep it away from incompatible materials such as strong bases, strong oxidizing agents,
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and magnesium.[1]

Disposal

Dispose of 1-Bromo-2-chloroethane as hazardous waste in accordance with local, state, and
federal regulations. Do not dispose of it down the drain.

Emergency Procedures
First Aid Measures

The following diagram outlines the initial steps for responding to an exposure to 1-Bromo-2-
chloroethane.
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Move to Fresh Air.
If breathing is difficult, give oxygen.
Seek immediate medical attention.

Inhalation

A4

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.
Seek medical attention.

1
Identify Exposure Route v

Rinse eyes with water for at least 15 minutes.
Remove contact lenses if present.
Seek immediate medical attention.

Skin Contact

Eye Contact

Do NOT induce vomiting.
Rinse mouth with water.
Seek immediate medical attention.

Ingestion

v
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Evacuate immediate area and ensure ventilation.

'

Wear appropriate Personal Protective Equipment (PPE).

'

Contain the spill with absorbent material (e.g., sand, vermiculite).

'

Carefully collect the absorbed material into a sealed container.

'

Decontaminate the spill area with a suitable solvent, followed by soap and water,

'

Dispose of the waste as hazardous material.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Material safety data sheet (MSDS) for 1-Bromo-2-
chloroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052838#material-safety-data-sheet-msds-for-1-
bromo-2-chloroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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